Cas no 1174020-46-2 (2-Methyl-2-propanyl (3S,4R)-4-fluoro-3-hydroxy-1-piperidinecarboxylate)

• Product Name: 2-Methyl-2-propanyl (3S,4R)-4-fluoro-3-hydroxy-1-piperidinecarboxylate
• CAS No: 1174020-46-2
• MF: C₁₀H₁₈NO₃F
• MW: 219.253
• MDL: MFCD12756118
• CID: 2431886
• PubChem ID: 46941954
• Update Time: 2025-07-20

2-Methyl-2-propanyl (3S,4R)-4-fluoro-3-hydroxy-1-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl cis-4-fluoro-3-hydroxypiperidine-1-carboxylate
• cis-tert-butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate
• (3S,4R)-1-Boc-4-fluoro-3-piperidinol
• (3S,4R)-1-Boc- 4-fluoro-3-hydroxypiperidine
• DB-223051
• 1,1-Dimethylethyl (3S,4R)-4-fluoro-3-hydroxy-1-piperidinecarboxylate
• 1-Piperidinecarboxylic acid, 4-fluoro-3-hydroxy-, 1,1-dimethylethyl ester, (3S,4R)-
• 1941213-08-6
• AKOS015899093
• (3S,4R)-tert-butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate
• TERT-BUTYL (3S,4R)-4-FLUORO-3-HYDROXYPIPERIDINE-1-CARBOXYLATE
• 1174020-46-2
• CS-0048535
• P11929
• DTXSID701160810
• cis-1-Boc- 4-fluoro-3-hydroxypiperidine
• AS-51110
• cis-tert-butyl4-fluoro-3-hydroxypiperidine-1-carboxylate
• MFCD16661013
• SCHEMBL13779809
• cis-t-Butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate
• P17935
• 2-Methyl-2-propanyl (3S,4R)-4-fluoro-3-hydroxy-1-piperidinecarboxylate

• MDL： MFCD12756118
• Inchi： InChI=1S/C10H18FNO3/c1-10(2,3)15-9(14)12-5-4-7(11)8(13)6-12/h7-8,13H,4-6H2,1-3H3/t7-,8+/m1/s1
• InChI Key： FZAKOAFETOZBLC-SFYZADRCSA-N
• SMILES： CC(C)(C)OC(=O)N1CC[C@H]([C@H](C1)O)F

Computed Properties

• Exact Mass: 219.12707160g/mol
• Monoisotopic Mass: 219.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 2-Methyl-2-propanyl (3S,4R)-4-fluoro-3-hydroxy-1-piperidinecarboxylate

Comprehensive Overview of 2-Methyl-2-propanyl (3S,4R)-4-fluoro-3-hydroxy-1-piperidinecarboxylate (CAS No. 1174020-46-2)

The compound 2-Methyl-2-propanyl (3S,4R)-4-fluoro-3-hydroxy-1-piperidinecarboxylate (CAS No. 1174020-46-2) is a fluorinated piperidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the fluoro and hydroxy functional groups, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical specificity ((3S,4R) configuration) and its role in modulating biological activity.

In recent years, the demand for fluorinated compounds like 2-Methyl-2-propanyl (3S,4R)-4-fluoro-3-hydroxy-1-piperidinecarboxylate has surged, driven by their applications in medicinal chemistry. Fluorination is a key strategy to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. This compound’s piperidine core is particularly noteworthy, as piperidine derivatives are prevalent in FDA-approved drugs targeting neurological and cardiovascular diseases.

The synthesis of CAS No. 1174020-46-2 involves sophisticated organic chemistry techniques, including asymmetric catalysis and protective group strategies. The presence of both hydroxy and fluoro groups in the molecule requires precise control during synthesis to avoid side reactions. Researchers often explore its reactivity under various conditions, such as coupling reactions or enzymatic transformations, to expand its utility in drug design.

From an industrial perspective, 2-Methyl-2-propanyl (3S,4R)-4-fluoro-3-hydroxy-1-piperidinecarboxylate is gaining attention as a building block for next-generation therapeutics. Its compatibility with green chemistry principles—such as solvent-free reactions or catalytic methods—aligns with the growing emphasis on sustainable pharmaceutical manufacturing. Companies specializing in custom synthesis are increasingly offering this compound to support innovation in drug development.

One of the most searched questions related to this compound is: "What are the applications of fluorinated piperidines in drug discovery?" The answer lies in their ability to improve pharmacokinetic properties. For instance, the fluoro group in CAS No. 1174020-46-2 can reduce oxidative metabolism, extending the half-life of potential drug candidates. Additionally, the hydroxy group offers a handle for further derivatization, enabling the creation of prodrugs or targeted delivery systems.

Another trending topic is the role of stereochemistry in bioactive molecules. The (3S,4R) configuration of this compound highlights the importance of chirality in drug efficacy and safety. Enantiomerically pure compounds often exhibit superior biological activity compared to racemic mixtures, making 2-Methyl-2-propanyl (3S,4R)-4-fluoro-3-hydroxy-1-piperidinecarboxylate a subject of interest for asymmetric synthesis studies.

In analytical chemistry, characterizing CAS No. 1174020-46-2 requires advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. The compound’s purity and stereochemical integrity are critical for reproducible research outcomes. Laboratories frequently optimize chromatographic methods to separate its enantiomers or detect impurities at trace levels.

Looking ahead, the potential of 2-Methyl-2-propanyl (3S,4R)-4-fluoro-3-hydroxy-1-piperidinecarboxylate extends beyond pharmaceuticals. Its structural motifs are being explored in agrochemicals, materials science, and even flavor/fragrance industries. As synthetic methodologies advance, this compound could unlock new opportunities in interdisciplinary research.

For researchers seeking reliable sources of CAS No. 1174020-46-2, it is essential to partner with suppliers who adhere to stringent quality standards. Certificates of Analysis (CoA) detailing purity, enantiomeric excess, and spectroscopic data are indispensable for ensuring experimental reproducibility. The compound’s stability under storage conditions (e.g., temperature, humidity) should also be verified to maintain its integrity over time.

In summary, 2-Methyl-2-propanyl (3S,4R)-4-fluoro-3-hydroxy-1-piperidinecarboxylate represents a versatile and high-value chemical entity with broad applications. Its combination of fluoro and hydroxy functionalities, coupled with stereochemical precision, positions it as a key player in modern synthetic and medicinal chemistry. As the scientific community continues to explore its potential, this compound is poised to contribute to breakthroughs in health and technology.